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Compound of Interest

Compound Name: LP-922761
Cat. No.: B15603262
Get Quote
\ J

Application Notes and Protocols for LP-922761

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of
LP-922761, a potent and selective inhibitor of Adaptor-Associated Kinase 1 (AAK1).

Introduction

LP-922761 is a small molecule inhibitor of AAK1, a serine/threonine kinase that plays a crucial
role in clathrin-mediated endocytosis. By targeting AAK1, LP-922761 can be utilized as a tool
to investigate the physiological and pathological roles of this kinase in various cellular
processes, including signal transduction and intracellular trafficking. These notes provide
essential information for the effective use of LP-922761 in experimental settings.

Chemical and Physical Properties

A summary of the key chemical and physical properties of LP-922761 is presented in Table 1.
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Property Value Reference

N-[2-[[3-[4-
(aminocarbonyl)phenyl]limidazo
1,2-b]pyridazin-6-

Chemical Name [ .]py [1]
ylJamino]ethyl]-N-methyl-
carbamic acid, 1,1-

dimethylethyl ester

Molecular Formula C21H26N603 [1][2]
Molecular Weight 410.47 g/mol [11[2]
CAS Number 1454808-95-7 [1]
Appearance Off-white to gray solid [1]
Purity (LCMS) >99% [1]

Biological Activity

LP-922761 is a potent and selective inhibitor of AAK1. Its inhibitory activity has been
characterized in both enzymatic and cell-based assays. It also shows activity against BMP-2-
inducible protein kinase (BIKE), but is highly selective against other kinases such as cyclin G-
associated kinase (GAK).

ICs0 (Enzyme ICso0 (Cell-based

Target Reference
Assay) Assay)

AAK1 4.8 nM 7.6 nM [2]

BIKE 24 nM Not Reported [2]

Signaling Pathways

AAK1 is a key regulator of clathrin-mediated endocytosis and is involved in several signaling
pathways. The following diagrams illustrate the role of AAK1 in these pathways and the
potential impact of its inhibition by LP-922761.
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Caption: AAK1's role in clathrin-mediated endocytosis and its inhibition by LP-922761.
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Caption: Overview of signaling pathways modulated by AAK1.
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Experimental Protocols
Preparation of LP-922761 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of LP-922761 in dimethyl
sulfoxide (DMSO).

Materials:

e LP-922761 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heat block (optional)
Procedure:

o Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = 10 mM * 410.47 g/mol * Volume (L) For 1 mL of a 10 mM stock solution, you will
need 4.10 mg of LP-922761.

o Dissolution:

[¢]

Aseptically weigh the calculated amount of LP-922761 powder and transfer it to a sterile
microcentrifuge tube.

[e]

Add the corresponding volume of sterile DMSO to the tube.

[e]

Vortex the solution thoroughly for several minutes to aid dissolution.

o

If necessary, gentle warming (e.g., in a 37°C water bath) and sonication can be used to
facilitate complete dissolution.[2]

e Storage:
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o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution at -20°C or -80°C for long-term storage.[1][2]

Note: Always refer to the manufacturer's certificate of analysis for batch-specific molecular
weight.

General Protocol for Cell-Based Assays

This protocol provides a general workflow for treating cultured cells with LP-922761 to assess
its biological effects.
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Caption: General workflow for a cell-based assay using LP-922761.

Procedure:

o Cell Seeding: Plate cells at a density appropriate for the specific cell line and assay duration
in multi-well plates.
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o Cell Adherence: Allow cells to adhere and resume logarithmic growth by incubating for 24
hours under standard culture conditions (e.g., 37°C, 5% CO2).

e Preparation of Working Solutions:
o Thaw an aliquot of the 10 mM LP-922761 stock solution.

o Prepare serial dilutions of the stock solution in a serum-free or complete culture medium to
achieve the desired final concentrations. It is recommended to perform a dose-response
experiment to determine the optimal concentration for your specific cell line and assay
(e.g., ranging from 1 nM to 10 uM).

o Important: Ensure the final concentration of DMSO in the culture medium is consistent
across all conditions (including the vehicle control) and is non-toxic to the cells (typically <
0.1%).

e Treatment:
o Remove the culture medium from the wells.

o Add the prepared working solutions of LP-922761 or vehicle control (medium with the
same concentration of DMSO) to the respective wells.

¢ Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) depending on
the endpoint being measured.

o Downstream Analysis: Following incubation, perform the desired analysis to assess the
effects of LP-922761. This may include:

o Western Blotting: To analyze the phosphorylation status of AAK1 substrates or other
signaling proteins.

o Cell Viability/Proliferation Assays: (e.g., MTT, CellTiter-Glo®) to determine cytotoxic or
cytostatic effects.

o Functional Assays: Specific to the biological process being investigated (e.g., endocytosis
assays, reporter gene assays for Notch or WNT signaling).
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In Vivo Studies

LP-922761 is orally bioavailable but has been shown to be peripherally restricted in mice, with
a low brain-to-plasma ratio.[2] This property makes it a suitable tool for investigating the
peripheral roles of AAK1. For in vivo experiments, appropriate formulation and dosing will need
to be determined based on the animal model and experimental design.

Safety and Handling

o LP-922761 is for research use only and has not been approved for human use.[1][2]

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, when handling the compound.

o Consult the Safety Data Sheet (SDS) for detailed safety information.

Disclaimer: The protocols provided are intended as general guidelines. Researchers should
optimize the conditions for their specific experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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